Cas no 1806977-57-0 (Methyl 3-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate)

• Product name: Methyl 3-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate
• CAS No: 1806977-57-0
• MF: C₁₀H₁₀BrF₂NO₃
• MW: 310.092109203339
• CID: 4890190

Methyl 3-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate

• Inchi： 1S/C10H10BrF2NO3/c1-17-8(15)3-5-2-6(9(12)13)7(4-11)10(16)14-5/h2,9H,3-4H2,1H3,(H,14,16)
• InChI Key： JQSQIORULXXFEY-UHFFFAOYSA-N
• SMILES： BrCC1C(NC(CC(=O)OC)=CC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 404
• XLogP3: 0.7
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate

Recent Advances in the Study of Methyl 3-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate (CAS: 1806977-57-0)

The compound Methyl 3-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate (CAS: 1806977-57-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of Methyl 3-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate, which make it a promising candidate for the development of novel pharmaceuticals. The presence of both bromomethyl and difluoromethyl groups in the pyridine ring provides opportunities for further functionalization, enabling the creation of diverse derivatives with tailored biological properties. Researchers have successfully synthesized this compound using optimized protocols, achieving high yields and purity, which are critical for subsequent biological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that Methyl 3-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Additionally, molecular docking studies have revealed favorable interactions between this compound and specific protein targets, further supporting its therapeutic potential.

Further investigations into the pharmacokinetic properties of Methyl 3-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate are currently underway. Early results indicate that the compound possesses reasonable stability under physiological conditions, although its metabolic profile requires further optimization to enhance bioavailability. Researchers are also exploring its potential applications in other therapeutic areas, such as oncology and infectious diseases, given its versatile chemical scaffold.

In conclusion, Methyl 3-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-acetate represents a promising chemical entity with diverse applications in medicinal chemistry. Ongoing research efforts are focused on elucidating its mechanism of action, optimizing its pharmacological properties, and expanding its therapeutic potential. The continued exploration of this compound and its derivatives is expected to yield valuable insights for the development of next-generation pharmaceuticals.